(Z)-4-((2-(4-ethoxyphenyl)-6-oxothiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene)methyl)-2-methoxyphenyl acetate

• IUPAC Name: [4-[(Z)-[2-(4-ethoxyphenyl)-6-oxo-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-ylidene]methyl]-2-methoxyphenyl] acetate
• InChI: InChI=1S/C22H19N3O5S/c1-4-29-16-8-6-15(7-9-16)20-23-22-25(24-20)21(27)19(31-22)12-14-5-10-17(30-13(2)26)18(11-14)28-3/h5-12H,4H2,1-3H3/b19-12-
• InChI Key: MFUOCFNSJUDMLN-UNOMPAQXSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN3C(=O)C(=CC4=CC(=C(C=C4)OC(=O)C)OC)SC3=N2
• Isomeric SMILES: CCOC1=CC=C(C=C1)C2=NN3C(=O)/C(=C/C4=CC(=C(C=C4)OC(=O)C)OC)/SC3=N2
• Molecular Formula: C22H19N3O5S
• Molecular Weight: 437.5 g/mol

Description

(Z)-4-((2-(4-ethoxyphenyl)-6-oxothiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene)methyl)-2-methoxyphenyl acetate is a useful research compound. Its molecular formula is C22H19N3O5S and its molecular weight is 437.47. The purity is usually 95%.
BenchChem offers high-quality (Z)-4-((2-(4-ethoxyphenyl)-6-oxothiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene)methyl)-2-methoxyphenyl acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-4-((2-(4-ethoxyphenyl)-6-oxothiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene)methyl)-2-methoxyphenyl acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The synthesis of thiazole, triazole, and benzothiazole derivatives has been extensively studied for their potential use in developing new pharmaceuticals and materials. For example, the practical preparation of Z-isomer 2-(5-amino-1,2,4-thiadiazol-3-yl)-2-methoxyiminoacetic acid, a side-chain of the fourth generation of cephem antibiotics, demonstrates the importance of these compounds in antibiotic development (Tatsuta et al., 1994). Similarly, the synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a]pyridine-4-carboxylate derivatives highlights the methodological advancements in creating novel compounds with potential biological activities (Mohamed, 2021).

Applications in Material Science

Benzothiazole derivatives have been investigated for their electroluminescent device properties, demonstrating the potential of such compounds in the development of new materials for electronic applications. For instance, Zn(II)-chelated complexes based on functionalized benzothiazole derivatives have been studied for their photophysical and electroluminescent device properties, indicating their usefulness in creating white-light emission materials (Roh et al., 2009).

Antimicrobial Activities

Thiazoles and their fused derivatives have been synthesized with antimicrobial activities, showing the significant role these compounds play in the discovery of new antimicrobial agents. The synthesis of thiazoles and their fused derivatives has been explored for their potential antimicrobial activities against various bacterial and fungal isolates, further emphasizing the importance of these compounds in addressing microbial resistance (Wardkhan et al., 2008).